Cas no 615-84-9 (NN'-Diethyloxamide)

• Product Name: NN'-Diethyloxamide
• CAS No: 615-84-9
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 82735
• PubChem ID: 69210
• Update Time: 2025-05-26

NN'-Diethyloxamide Chemical and Physical Properties

Names and Identifiers

• NN'-Diethyloxamide
• N,N-Diethyloxamide
• Ethanediamide,N,N'-diethyl
• N,N'-Diaethyl-oxalamid
• N,N'-diethoxyloaxamide
• N,N'-diethylethanediamide
• N,N'-diethyl-oxalamide
• N.N'-Diaethyl-oxamid
• Oxalsaeure-bis-aethylamid
• NSC-243629
• NSC 243629
• AKOS003253022
• Oxamide, N,N'-diethyl-
• DTXSID30210478
• FFYAVOJIYAAUNX-UHFFFAOYSA-N
• FT-0675996
• N1,N2-DIETHYLETHANEDIAMIDE
• N,N'-Diethyloxamide
• N1,N2-diethyloxalamide
• SCHEMBL3060269
• Ethanediamide, N,N'-diethyl-
• Q2873RC85Q
• Diethatylethyl
• ETHANEDIAMIDE, N1,N2-DIETHYL-
• MFCD00043650
• 615-84-9
• UNII-Q2873RC85Q
• E87986
• N(1),N(2)-DIETHYLETHANEDIAMIDE
• NS00034735
• EINECS 210-451-7
• N,N'-Diethyloxalamide
• Q15495022
• CS-0362445
• NSC243629
• STK044301
• DTXCID30132969
• DB-080914

• MDL： MFCD00043650
• Inchi： 1S/C6H12N2O2/c1-3-7-5(9)6(10)8-4-2/h3-4H2,1-2H3,(H,7,9)(H,8,10)
• InChI Key： FFYAVOJIYAAUNX-UHFFFAOYSA-N
• SMILES： O=C(C(NCC)=O)NCC

Computed Properties

• Exact Mass: 144.09000
• Monoisotopic Mass: 144.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0
• Topological Polar Surface Area: 58.2A^2

Experimental Properties

• Density: 1.1690
• Melting Point: 174-175°C
• Boiling Point: 262.78°C (rough estimate)
• Refractive Index: 1.4500 (estimate)
• PSA: 58.20000
• LogP: 0.04040

NN'-Diethyloxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38
• Safety Term：S26-S37
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on NN'-Diethyloxamide

Professional Introduction to NN'-Diethyloxamide (CAS No. 615-84-9)

NN'-Diethyloxamide, a compound with the chemical formula C₈H₁₃O₂ and a CAS number of 615-84-9, is a versatile chemical entity that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its oxamide functional group, exhibits a range of properties that make it valuable in various synthetic applications. The oxamide moiety, in particular, is known for its ability to participate in hydrogen bonding and its role as an intermediate in the synthesis of more complex molecules.

The structural integrity of NN'-Diethyloxamide is defined by its two ethyl groups attached to the oxamide core. This configuration imparts a certain level of lipophilicity, making it soluble in both organic solvents and water to some extent. Such solubility characteristics are highly advantageous in pharmaceutical formulations, where compatibility with diverse solvent systems is often required. The compound's ability to dissolve in multiple solvent phases enhances its utility in drug delivery systems and as an excipient in formulations designed for oral, topical, or injectable administration.

In recent years, NN'-Diethyloxamide has been explored for its potential applications in the development of novel therapeutic agents. Its oxamide group is a key pharmacophore that can interact with biological targets in various ways. For instance, oxamides have been shown to exhibit antimicrobial properties, making NN'-Diethyloxamide a candidate for use in antimicrobial drug development. Additionally, the compound's structural features suggest that it may have utility in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis.

One of the most intriguing aspects of NN'-Diethyloxamide is its role as a precursor in the synthesis of more complex organic molecules. The oxamide functional group can undergo a variety of chemical transformations, including hydrolysis, oxidation, and reduction reactions, which are fundamental to organic synthesis. These transformations allow for the introduction of additional functional groups or the modification of existing ones, enabling chemists to tailor the properties of the resulting compounds for specific applications.

The agrochemical industry has also shown interest in NN'-Diethyloxamide due to its potential as a building block for herbicides and pesticides. The compound's ability to interact with biological systems at the molecular level makes it a promising candidate for developing environmentally friendly agrochemicals. Recent studies have demonstrated that derivatives of NN'-Diethyloxamide can exhibit herbicidal activity by inhibiting key enzymes involved in plant growth and development. Such findings highlight the compound's potential as a component in sustainable agricultural practices.

From an industrial perspective, NN'-Diethyloxamide is valued for its synthetic versatility and cost-effectiveness. The availability of relatively inexpensive starting materials allows for large-scale production without significant economic burden. This makes it an attractive choice for industries looking to develop new products while maintaining cost efficiency. Furthermore, the compound's stability under various storage conditions enhances its practicality for industrial applications.

The safety profile of NN'-Diethyloxamide is another critical factor that contributes to its widespread use. Extensive toxicological studies have been conducted to assess its potential health risks and environmental impact. These studies have shown that when handled properly, NN'-Diethyloxamide poses minimal risk to human health and ecosystems. Proper handling procedures include using personal protective equipment (PPE) such as gloves and goggles during handling and storage to prevent accidental exposure.

In conclusion, NN'-Diethyoxamide (CAS No. 615-84-9) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and industrial chemistry. Its unique structural features and versatile reactivity make it indispensable in synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further. The ongoing exploration of NN'-Diethyloxamide derivatives promises to yield innovative solutions across multiple scientific disciplines.